3-(7-Methyl-2-(p-tolyl)imidazo[1,2-a]pyridin-3-yl)acrylic acid

• IUPAC Name: (E)-3-[7-methyl-2-(4-methylphenyl)imidazo[1,2-a]pyridin-3-yl]prop-2-enoic acid
• InChI: InChI=1S/C18H16N2O2/c1-12-3-5-14(6-4-12)18-15(7-8-17(21)22)20-10-9-13(2)11-16(20)19-18/h3-11H,1-2H3,(H,21,22)/b8-7+
• InChI Key: ONCWNXWDPWLCBO-BQYQJAHWSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=C(N3C=CC(=CC3=N2)C)C=CC(=O)O
• Isomeric SMILES: CC1=CC=C(C=C1)C2=C(N3C=CC(=CC3=N2)C)/C=C/C(=O)O
• Molecular Formula: C18H16N2O2
• Molecular Weight: 292.3 g/mol
• CAS No.: 817172-51-3

Description

“3-(7-Methyl-2-(p-tolyl)imidazo[1,2-a]pyridin-3-yl)acrylic acid” is a chemical compound with the empirical formula C18H16N2O2 and a molecular weight of 292.33. It is a solid substance.

Synthesis Analysis

A simple and effective method for the synthesis of substituted imidazo[1,2-a]pyridin-3-yl-acetic acids has been developed based on the multicomponent condensation of 2-aminopyridines with arylglyoxals and Meldrum’s acid. The main literature method for the synthesis of imidazo[1,2-a]pyridin-3-yl-acetic acids consists of condensation of substituted 2-aminopyridines with α-halo ketones followed by the introduction of carboxymethyl function into the structure of the resulting imidazo[1,2-a]pyridine.

Molecular Structure Analysis

The SMILES string of the compound is O=C(O)/C=C/C1=C(C2=CC=C(C)C=C2)N=C3N1C=CC(C)=C3. The InChI key is ONCWNXWDPWLCBO-BQYQJAHWSA-N.

Chemical Reactions Analysis

Imidazopyridine is one of the important fused bicyclic 5–6 heterocycles and it is recognized as a “drug prejudice” scaffold due to its wide range of applications in medicinal chemistry.

Physical And Chemical Properties Analysis

The compound is a solid. More specific physical and chemical properties such as melting point, boiling point, and density were not found in the search results.

Scientific Research Applications

MTIPA has been used in a variety of scientific research applications. It has been studied for its potential applications in medicine and biochemistry, including its potential use as an anti-inflammatory agent, an anti-cancer agent, and an antioxidant. It has also been studied for its potential to inhibit the growth of certain bacteria, and for its potential to induce apoptosis in certain cancer cells. Additionally, it has been used in the synthesis of a variety of compounds, including pharmaceuticals, agrochemicals, and food additives.

Mechanism of Action

Target of Action

Similar compounds, such as imidazo[1,2-a]pyridine derivatives, have been proposed for the treatment of various diseases including cancer, cardiovascular diseases, and alzheimer’s disease . They are also used as antibacterial, antifungal, antiviral, and anti-inflammatory drugs .

Mode of Action

It’s worth noting that similar compounds, like zolpidem, work by blocking γ-aminobutyric acid receptors . This suggests that the compound might interact with its targets by binding to them and modulating their activity, leading to changes in cellular function.

Biochemical Pathways

Similar compounds have been shown to inhibit tumor cell growth and angiogenesis, suggesting that they might affect pathways related to cell proliferation and blood vessel formation .

Pharmacokinetics

The synthesis of similar compounds has been described, which could provide insights into their potential bioavailability .

Result of Action

Similar compounds have been shown to have a broad spectrum of biological activity, including antibacterial, antifungal, antiviral, and anti-inflammatory effects . They have also been proposed for the treatment of various diseases, suggesting that they might have diverse cellular effects .

Action Environment

The synthesis of similar compounds has been described as being eco-friendly, suggesting that they might be stable under various environmental conditions .

Advantages and Limitations for Lab Experiments

The use of MTIPA in laboratory experiments has several advantages. It is a relatively inexpensive compound, and can be easily synthesized using the Mitsunobu reaction or the Knoevenagel condensation. Additionally, it is a versatile compound that can be used to study a range of biochemical and physiological processes. However, there are also some limitations to its use in laboratory experiments. For example, the mechanism of action of MTIPA is not yet fully understood, so its effects may not always be predictable. Additionally, it may be difficult to control the concentration of MTIPA in the experiment, due to its low solubility in water.

Future Directions

There are many potential future directions for the use of MTIPA in scientific research. For example, it could be further studied for its potential applications in medicine and biochemistry. Additionally, it could be used in the synthesis of a variety of compounds, including pharmaceuticals, agrochemicals, and food additives. Furthermore, its potential to induce apoptosis in certain cancer cells could be further explored. Finally, its potential to inhibit the growth of certain bacteria could be studied in more detail.